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Compound of Interest

Compound Name:
2-(4-Chloro-2-

methylphenyl)piperidine

Cat. No.: B13594484

Get Quote

Executive Summary & Compound Identity
2-(4-Chloro-2-methylphenyl)piperidine is a substituted 2-arylpiperidine, a structural class

pharmacologically significant for its activity at monoamine transporters (DAT, NET, SERT) and

NMDA receptors. Structurally related to methylphenidate and desoxypipradrol, this scaffold is

often investigated for psychostimulant potential and metabolic stability.

This guide provides a rigorous technical framework for the physicochemical characterization of

this compound. It addresses the specific challenges posed by the 4-chloro and 2-methyl

substituents—namely, increased lipophilicity and steric hindrance adjacent to the chiral center.
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Property Detail

IUPAC Name 2-(4-Chloro-2-methylphenyl)piperidine

CAS Number 1213219-82-9 (Generic/Isomer specific)

Molecular Formula C₁₂H₁₆ClN

Molecular Weight 209.72 g/mol

Core Scaffold 2-Arylpiperidine

Key Substituents
4-Chloro (Lipophilic, metabolic block), 2-Methyl

(Steric, conformational lock)

Physicochemical Properties (Predicted & Derived)
Note: Values below are derived from structure-activity relationship (SAR) analysis of analogous

2-arylpiperidines. Experimental validation is required.

Lipophilicity and Solubility
The addition of a chlorine atom at the para-position and a methyl group at the ortho-position

significantly increases lipophilicity compared to the unsubstituted parent compound (2-

phenylpiperidine).

LogP (Octanol/Water): Predicted range 3.2 – 3.8.

Implication: High blood-brain barrier (BBB) permeability; likely extensively protein-bound in

plasma.

Aqueous Solubility:

Free Base: Practically insoluble in water (< 0.1 mg/mL). Soluble in DCM, Methanol,

DMSO.

Hydrochloride Salt: Highly soluble (> 20 mg/mL) in water/ethanol mixtures due to the

protonation of the secondary amine.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13594484?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Acid-Base Chemistry (pKa)
The piperidine nitrogen is a secondary amine.

Predicted pKa:9.8 – 10.2 (Conjugate acid).

Mechanistic Insight: The 2-aryl group exerts a weak inductive electron-withdrawing effect,

slightly lowering the pKa compared to unsubstituted piperidine (pKa ~11.2), but the molecule

remains a strong base. At physiological pH (7.4), it exists predominantly (>99%) in the

ionized (cationic) form.

Stereochemistry
The C2 position on the piperidine ring is a chiral center.

Enantiomers: (2R) and (2S).

Conformational Dynamics: The 2-methyl substituent on the phenyl ring introduces steric

clash (A-1,3 strain) with the piperidine ring, likely restricting rotation around the aryl-

piperidine bond. This "conformational locking" often enhances receptor selectivity.

Synthesis & Characterization Workflow
To ensure scientific integrity, the synthesis must account for the steric hindrance of the ortho-

methyl group. A self-validating synthesis workflow is visualized below.
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Figure 1: Synthetic route utilizing Grignard addition to a pyridine derivative followed by

heterogeneous catalytic hydrogenation.[1]

Structure Validation Protocol
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Trustworthiness in characterization relies on orthogonal analytical methods.

¹H NMR (400 MHz, CDCl₃):

Diagnostic Signal: The benzylic proton (H2 of piperidine) will appear as a doublet of

doublets (dd) around 3.5–4.0 ppm.

Aryl Region: Three distinct aromatic protons due to the 1,2,4-substitution pattern.[1]

HRMS (ESI+):

Expect [M+H]⁺ peak at 210.1044 m/z.

Isotope Pattern: Look for the characteristic ³⁵Cl/³⁷Cl (3:1) ratio.[2]

Chiral HPLC:

Column: Chiralpak AD-H or OD-H.

Mobile Phase: Hexane:IPA (90:10) with 0.1% Diethylamine.

Purpose: Determine Enantiomeric Excess (ee%) if asymmetric synthesis or resolution is

performed.

Experimental Protocols: Physicochemical Profiling
Directive: Do not just list steps; explain the causality.

Determination of pKa (Potentiometric Titration)
Objective: Accurate determination of the ionization constant to predict biodistribution.

Principle: Since the compound is sparingly soluble in water, a cosolvent method (Yasuda-

Shedlovsky extrapolation) is required.

Protocol:

Preparation: Dissolve 5 mg of compound in 30 mL of varying Methanol/Water ratios (30%,

40%, 50% MeOH).
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Titrant: 0.1 M KOH (standardized).

Measurement: Titrate under inert N₂ atmosphere (to prevent CO₂ absorption affecting pH).

Analysis: Plot the apparent pKa values against the dielectric constant (1/ε) of the solvent

mixtures. Extrapolate to 0% organic solvent (pure water) to obtain the thermodynamic

pKa.

Self-Validation: The slope of the plot should be linear (

). Non-linearity indicates aggregation or precipitation.

LogD Distribution Coefficient (Shake-Flask Method)
Objective: Measure lipophilicity at physiological pH (7.4).

Protocol:

Phases: n-Octanol (pre-saturated with buffer) and Phosphate Buffer (pH 7.4, pre-saturated

with octanol).

Equilibration: Add compound to the system. Shake for 24 hours at 25°C.

Phase Separation: Centrifuge at 3000 rpm for 15 mins to break emulsions.

Quantification: Analyze both phases using HPLC-UV (254 nm).

Critical Control: Mass balance check. The sum of the mass in both phases must equal

>95% of the initial mass. If not, adsorption to the glass walls or precipitation has occurred.

Biological & Stability Implications (SAR)
Metabolic Stability (Microsomal)
The 4-chloro substituent blocks the primary site of metabolic oxidation (para-hydroxylation)

typical of phenylpiperidines.

Result: Extended half-life (
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) compared to the unsubstituted analog.

Secondary Routes: Metabolism will likely shift to N-oxidation or hydroxylation of the 2-methyl

group.

Signal Transduction / Interaction Map
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Figure 2: Predicted pharmacodynamic interactions and metabolic stability features.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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